Cas no 204387-55-3 ((R)-2-Methylpyrrolidine tosylate)

• Product Name: (R)-2-Methylpyrrolidine tosylate
• CAS No: 204387-55-3
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• MDL: MFCD07368911
• CID: 66689
• PubChem ID: 20706077
• Update Time: 2025-04-18

(R)-2-Methylpyrrolidine tosylate Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylpyrrolidine tosylate
• (R)-2-Methyl-Pyrrolidine Tosylate
• (R)-2-Methylpyrrolidine p-toluenesulfonate
• (R)-2-Methylpyrrolidine 4-methylphenylsulphonate
• 4-methylbenzenesulfonic acid,(2R)-2-methylpyrrolidine
• (2R)-2-Methylpyrrolidine toluene-4-sulphonate
• SCHEMBL5734726
• 4-methylbenzenesulfonic acid;(2R)-2-methylpyrrolidine
• AKOS016004394
• DTXSID40609435
• 4-Methylbenzene-1-sulfonic acid--(2R)-2-methylpyrrolidine (1/1)
• 204387-55-3
• (R)-2-methylpyrrolidine 4-methylbenzenesulfonate
• AS-49927
• O10169
• Pyrrolidine, 2-methyl-, (2R)-, 4-methylbenzenesulfonate (1:1)
• MFCD07368911
• (R)-(+)-2-Methylpyrrolidine p-toluenesulfonic acid salt
• ZXYDRZKLQBDQTN-QDXATWJZSA-N
• (R)-2-Methylpyrrolidinetosylate

• MDL： MFCD07368911
• Inchi： 1S/C7H8O3S.C5H11N/c1-6-2-4-7(5-3-6)11(8,9)10;1-5-3-2-4-6-5/h2-5H,1H3,(H,8,9,10);5-6H,2-4H2,1H3/t;5-/m.1/s1
• InChI Key： ZXYDRZKLQBDQTN-QDXATWJZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1CCC[C@H]1C

Computed Properties

• Exact Mass: 257.10900
• Monoisotopic Mass: 257.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• PSA: 74.78000
• LogP: 3.40960

(R)-2-Methylpyrrolidine tosylate Security Information

• Hazardous Material Identification：